1,2-Bis(decyloxy)benzene

• IUPAC Name: 1,2-didecoxybenzene
• InChI: InChI=1S/C26H46O2/c1-3-5-7-9-11-13-15-19-23-27-25-21-17-18-22-26(25)28-24-20-16-14-12-10-8-6-4-2/h17-18,21-22H,3-16,19-20,23-24H2,1-2H3
• InChI Key: YDBAUWPGWGYZTF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=CC=CC=C1OCCCCCCCCCC
• Molecular Formula: C26H46O2
• Molecular Weight: 390.6 g/mol

Description

1,2-Bis(decyloxy)benzene is a chemical compound with the molecular formula C26H46O2. It is a member of the class of compounds known as aromatic ethers.

Scientific Research Applications

Catalysis

• Imamoto et al. (2012) described the use of 1,2-bis(tert-butylmethylphosphino)benzene, a compound structurally related to 1,2-Bis(decyloxy)benzene, as a ligand in rhodium complexes. These complexes showed excellent enantioselectivities and high catalytic activities in asymmetric hydrogenation of functionalized alkenes, useful in pharmaceutical ingredient synthesis (Imamoto et al., 2012).

Structural Chemistry

• Nguyen et al. (2019) synthesized 1,2-Bis(pentaphenylphenyl)benzene, similar to 1,2-Bis(decyloxy)benzene, and studied its structure and racemization. The study highlighted the influence of molecular structure on chemical properties (Nguyen et al., 2019).

Material Science

• Reus et al. (2012) developed efficient methods to synthesize functionalized 1,2-bis(trimethylsilyl)benzenes, starting from 1,2-bis(trimethylsilyl)benzene. These compounds, structurally related to 1,2-Bis(decyloxy)benzene, are key in creating luminophores and Lewis acid catalysts (Reus et al., 2012).

Polymer Chemistry

• Yang et al. (1996) discussed the synthesis of 1,2-Bis(4-aminophenoxy)benzene and its use in forming aromatic polyamides with high thermal stability and mechanical strength. These findings are relevant to the material applications of similar compounds like 1,2-Bis(decyloxy)benzene (Yang et al., 1996).

Organometallic Chemistry

• Prakash et al. (2014) studied the use of 1,2-bis(phenylthiomethyl)benzene, a compound related to 1,2-Bis(decyloxy)benzene, in creating half-sandwich Rhodium/Iridium(III) complexes. These complexes were effective in catalytic transfer hydrogenation (Prakash et al., 2014).

Safety and Hazards

According to the safety data sheet for a similar compound, 1,4-Bis(decyloxy)benzene, it is classified as a combustible liquid. Precautions include avoiding dust formation, avoiding breathing vapors, mist, or gas, and using personal protective equipment.